Cas no 101491-62-7 (Carbamic acid,[2-(diethylamino)ethyl]-, (2,6-dimethylphenyl)methyl ester, monohydrochloride(9CI))

Carbamic acid,[2-(diethylamino)ethyl]-, (2,6-dimethylphenyl)methyl ester, monohydrochloride(9CI) structure
101491-62-7 structure
Product Name:Carbamic acid,[2-(diethylamino)ethyl]-, (2,6-dimethylphenyl)methyl ester, monohydrochloride(9CI)
CAS No:101491-62-7
MF:C16H27ClN2O2
MW:314.850783586502
CID:159737
PubChem ID:58435
Update Time:2025-04-19

Carbamic acid,[2-(diethylamino)ethyl]-, (2,6-dimethylphenyl)methyl ester, monohydrochloride(9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-(diethylamino)ethyl]-, (2,6-dimethylphenyl)methyl ester, monohydrochloride(9CI)
    • Carbamicacid, (2-diethylaminoethyl)-, 2,6-dimethylbenzyl ester, hydrochloride (6CI)
    • 2-[(2,6-dimethylphenyl)methoxycarbonylamino]ethyl-diethylazanium,chloride
    • Carbamic acid, (2-(diethylamino)ethyl)-, 2,6-dimethylbenzyl ester, monohydrochloride
    • 2,6-Dimethylbenzyl N-(2-(diethylamino)ethyl)carbamate hydrochloride
    • 101491-62-7
    • Inchi: 1S/C16H26N2O2.ClH/c1-5-18(6-2)11-10-17-16(19)20-12-15-13(3)8-7-9-14(15)4;/h7-9H,5-6,10-12H2,1-4H3,(H,17,19);1H
    • InChI Key: NCFCFEHMMIUPBF-UHFFFAOYSA-N
    • SMILES: [Cl-].O(CC1C(C)=CC=CC=1C)C(NCC[NH+](CC)CC)=O

Computed Properties

  • Exact Mass: 286.9649
  • Monoisotopic Mass: 314.1761058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 46.3
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